Cas no 175277-16-4 (Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate)

Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with a methylisoxazole moiety and a methyl ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The presence of both pyrazole and isoxazole rings enhances its potential for forming diverse bioactive derivatives. The methyl ester group offers reactivity for further functionalization, such as hydrolysis or amidation. Its well-defined molecular architecture ensures consistency in synthetic pathways, making it a reliable building block for the development of novel compounds with tailored properties.
Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate structure
175277-16-4 structure
Product Name:Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate
CAS No:175277-16-4
MF:C10H11N3O3
MW:221.212641954422
MDL:MFCD00068111
CID:133846
PubChem ID:2744662
Update Time:2025-05-28

Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylicacid, 3-methyl-5-(5-methyl-3-isoxazolyl)-, methyl ester
    • methyl 5-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylate
    • HMS566A05
    • Pyrazole carboxylic ester 6
    • METHYL 3-METHYL-5-(5-METHYLISOXAZOL-3-YL)PYRAZOLE-4-CARBOXYLATE
    • AKOS015908743
    • SCHEMBL13163032
    • BDBM14783
    • MFCD00068111
    • FT-0628572
    • Maybridge1_008629
    • 1H-Pyrazole-4-carboxylic acid, 3-methyl-5-(5-methyl-3-isoxazolyl)-, methyl ester
    • DTXSID50372542
    • CCG-44481
    • 175277-16-4
    • SR-01000634315-1
    • methyl 3-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylate
    • MDL： MFCD00068111
    • Inchi： 1S/C10H11N3O3/c1-5-4-7(13-16-5)9-8(10(14)15-3)6(2)11-12-9/h4H,1-3H3,(H,11,12)
    • InChI Key： XUTOTPDIDDXYEV-UHFFFAOYSA-N
    • SMILES： O1C(C)=CC(C2C(C(=O)OC)=C(C)NN=2)=N1

Computed Properties

  • Exact Mass: 221.08000
  • Monoisotopic Mass: 221.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 81Ų

Experimental Properties

  • Density: 1.28
  • Melting Point: 168 °C
  • Boiling Point: 437.2°Cat760mmHg
  • Flash Point: 218.2°C
  • Refractive Index: 1.551
  • PSA: 81.01000
  • LogP: 1.46810

Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate Security Information

  • Hazardous Material Identification： Xi
  • Safety Term：S24/25

Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB244791-1 g
Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate; .
 175277-16-4
1g
 €349.00 2023-06-22
abcr
AB244791-1g
Methyl 3-methyl-5-(5-methylisoxazol-3-yl)-1H-pyrazole-4-carboxylate; .
 175277-16-4
1g
 €349.00 2025-04-20

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